Cas no 16809-05-5 (3H-Phenoxazin-3-one, 2-(acetyloxy)-)

• Product name: 3H-Phenoxazin-3-one, 2-(acetyloxy)-
• CAS No: 16809-05-5
• MF: C₁₄H₉NO₄
• MW: 255.225563764572
• CID: 1355763

3H-Phenoxazin-3-one, 2-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazin-3-one, 2-(acetyloxy)-

• Inchi： 1S/C14H9NO4/c1-8(16)18-14-6-10-13(7-11(14)17)19-12-5-3-2-4-9(12)15-10/h2-7H,1H3
• InChI Key： YYQHMDVUBRTGEZ-UHFFFAOYSA-N
• SMILES： C1C2C(OC3=C(N=2)C=CC=C3)=CC(=O)C=1OC(C)=O

Computed Properties

• Exact Mass: 255.05317

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: 229-230 °C (decomp)
• Boiling Point: 396.5±42.0 °C(Predicted)
• PSA: 64.96
• pka: 1.18±0.20(Predicted)